Cas no 1515706-57-6 (2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine)

• Product Name: 2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine
• CAS No: 1515706-57-6
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5955224
• PubChem ID: 65831804
• Update Time: 2024-01-13

2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-ethanamine, α,α,1-trimethyl-
• 2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine
• AKOS015173208
• EN300-1842125
• 1515706-57-6
• CS-0276341

• Inchi： 1S/C12H17N3/c1-12(2,13)8-10-9-6-4-5-7-11(9)15(3)14-10/h4-7H,8,13H2,1-3H3
• InChI Key： LDNSYBANFIRPEI-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(CC(C)(C)N)=N1

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 336.2±17.0 °C(Predicted)
• pka: 9.23±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles